Cas no 799557-65-6 (1-Cyclobutylpiperazine dihydrochloride)

• Product Name: 1-Cyclobutylpiperazine dihydrochloride
• CAS No: 799557-65-6
• MF: C₈H₁₇ClN₂
• MW: 176.686980962753
• MDL: MFCD00039022
• CID: 556827
• PubChem ID: 45156799
• Update Time: 2025-06-14

1-Cyclobutylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-cyclobutyl-, hydrochloride (1:2)
• 1-Cyclobutylpiperazine dihydrochloride
• 1-CYCLOBUTYL-PIPERAZINE DIHYDROCHLORIDE
• N-Cyclobutylpiperazine dihydrochloride
• 1-CYCLOBUTYLPIPERAZINE 2HCL
• 1-cyclobutyl-piperazine 2 hcl
• SGDJZAXFNRAMDX-UHFFFAOYSA-N
• 1-Cyclobutyl-piperazine x 2 HCl
• 1-CYCLOBUTYL-PIPERAZINE 2HCL
• SB20137
• 1-cyclobutyl-piperazine, dihydrochloride
• 1-Cyclobutyl-piperazine di-hydrochloride
• 1-(Cyclobutyl)piperazine dihydrochlo
• Piperazine, 1-cyclobutyl-, dihydrochloride (9CI)
• 1-Cyclobutylpiperazine--hydrogen chloride (1/2)
• DTXSID60976914
• CS-0052583
• 1-cyclobutylpiperazinedihydrochloride
• 4-cyclobutyl piperazine bis-hydrochloride
• FT-0729950
• 1-cyclobutyl-piperazine dihydrochloride salt
• 799557-65-6
• 1-cyclobutylpiperazine;dihydrochloride
• AKOS015845338
• ZGB55765
• 1-Cyclobutyl-piperazine bis-hydrochloride
• SY077425
• F2145-0931
• 1-(Cyclobutyl)piperazine dihydrochloride
• AMY34598
• SCHEMBL452523
• 1-cyclobutyl-piperazine dihydrochloric acid salt
• MFCD00039022
• 1-(Cyclobutyl)piperazine 2HCl
• DB-075634

• MDL： MFCD00039022
• Inchi： 1S/C8H16N2.ClH/c1-2-8(3-1)10-6-4-9-5-7-10;/h8-9H,1-7H2;1H
• InChI Key： JIZLSVCSAAZLMG-UHFFFAOYSA-N
• SMILES： Cl.N1CCN(C2CCC2)CC1

Computed Properties

• Exact Mass: 212.085
• Monoisotopic Mass: 212.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Boiling Point: 290.8°C at 760 mmHg
• Flash Point: 129.7°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Cyclobutylpiperazine dihydrochloride

Comprehensive Overview of 1-Cyclobutylpiperazine Dihydrochloride (CAS No. 799557-65-6): Properties, Applications, and Research Insights

1-Cyclobutylpiperazine dihydrochloride (CAS No. 799557-65-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its cyclobutyl and piperazine moieties, serves as a versatile building block in drug discovery and development. Its molecular structure, C₈H₁₈N₂·2HCl, offers unique reactivity, making it valuable for synthesizing novel therapeutic agents. Researchers frequently explore its potential in modulating neurotransmitter systems, particularly in the context of neurological disorders.

The growing interest in 1-Cyclobutylpiperazine derivatives aligns with current trends in precision medicine and targeted drug design. Searches for "piperazine-based drug candidates 2024" or "cyclobutyl ring in medicinal chemistry" highlight its relevance. The dihydrochloride salt form enhances solubility, a critical factor for bioavailability—a topic frequently queried in AI-driven drug development platforms. This property positions the compound as a preferred intermediate for optimizing pharmacokinetic profiles.

From a synthetic chemistry perspective, CAS 799557-65-6 demonstrates remarkable stability under various reaction conditions. Recent publications emphasize its utility in palladium-catalyzed cross-coupling reactions, addressing popular search queries like "piperazine C-N coupling applications." Its cyclobutyl group introduces steric constraints that influence conformational preferences—a hot topic in computational chemistry forums discussing "small ring strain effects."

Quality control of 1-Cyclobutylpiperazine dihydrochloride involves rigorous analytical characterization. HPLC methods with UV detection (often searched as "HPLC analysis of dihydrochloride salts") typically achieve >98% purity thresholds. The compound's crystalline nature facilitates X-ray diffraction studies, contributing to structural biology databases—a key resource for researchers investigating "piperazine-protein interactions."

In pharmacological screening, this compound's piperazine core shows affinity for multiple receptor types. Neuroscience researchers particularly value its potential in serotonin receptor modulation, reflecting frequent searches for "GPCR allosteric modulators 2024." The cyclobutyl modification offers metabolic stability advantages over traditional phenyl analogs, addressing industry concerns about "improving drug half-life."

Environmental and safety profiles of 799557-65-6 comply with modern green chemistry principles. Recent studies focus on its biodegradation pathways, responding to growing searches for "sustainable pharmaceutical intermediates." The compound's low ecotoxicity makes it attractive for environmentally conscious R&D programs.

Market analysis indicates rising demand for 1-Cyclobutylpiperazine dihydrochloride, driven by increased investment in CNS drug development. Procurement specialists often search for "high-purity piperazine suppliers" and "custom synthesis of cyclic amines." The compound's scalability supports cost-effective production—a crucial factor in pharmaceutical economics discussions.

Future research directions may explore its applications in PET radiotracer development, given the cyclobutyl group's potential for carbon-11 labeling. This aligns with trending searches for "neuroimaging probes 2024." Collaborative studies between academic and industrial labs continue to uncover new dimensions of this structurally intriguing molecule.